Cas no 364341-43-5 ((3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine)

• Product Name: (3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine
• CAS No: 364341-43-5
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 3073602
• PubChem ID: 842381
• Update Time: 2025-07-22

(3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine Chemical and Physical Properties

Names and Identifiers

• (3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine
• N-[(3,4-dimethoxyphenyl)methyl]-1-methyl-1,3-benzodiazol-5-amine
• SMR000517585
• CS-0323349
• N-[(3,4-dimethoxyphenyl)methyl]-1-methylbenzimidazol-5-amine
• AB00104445-01
• AKOS000300556
• HMS2819O12
• N-(3,4-Dimethoxybenzyl)-1-methyl-1H-benzo[d]imidazol-5-amine
• Oprea1_723998
• Oprea1_079809
• STK063470
• EU-0090161
• DTXSID901325939
• BRD-K26847140-001-07-5
• CHEMBL1501359
• N-(3,4-dimethoxybenzyl)-1-methyl-1H-benzimidazol-5-amine
• MLS001204964
• Cambridge id 6219232
• CCG-127834
• N-[(3,4-DIMETHOXYPHENYL)METHYL]-1-METHYL-1H-1,3-BENZODIAZOL-5-AMINE
• PPA34143
• 364341-43-5

• MDL： MFCD02220065
• Inchi： 1S/C17H19N3O2/c1-20-11-19-14-9-13(5-6-15(14)20)18-10-12-4-7-16(21-2)17(8-12)22-3/h4-9,11,18H,10H2,1-3H3
• InChI Key： KAEDARUYRYNSMM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CNC1C=CC2=C(C=1)N=CN2C)OC

Computed Properties

• Exact Mass: 297.147726857Da
• Monoisotopic Mass: 297.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.3Ų

(3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine

Introduction to (3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine and Its Significance in Modern Chemical Biology

(3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine) is a compound with the CAS number 364341-43-5, which has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics for further exploration in drug discovery and therapeutic development.

The molecular structure of (3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine incorporates both aromatic and heterocyclic moieties, which are known to contribute to its binding affinity and specificity towards various biological targets. The presence of the 3,4-Dimethoxy-benzyl group enhances the lipophilicity of the molecule, making it more suitable for membrane-bound receptors, while the benzoimidazole ring provides a scaffold for interactions with intracellular signaling pathways.

In recent years, there has been a surge in research focused on identifying novel compounds that can modulate biological processes associated with diseases such as cancer, inflammation, and neurodegeneration. The benzoimidazole moiety, in particular, has been extensively studied for its potential role in inhibiting kinases and other enzymes involved in disease pathways. The addition of the 1-methyl-1H-benzoimidazol-5-yl group further diversifies the pharmacophoric features of this compound, enabling it to interact with a broader range of targets.

One of the most compelling aspects of (3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine is its potential as a lead compound for drug development. Preclinical studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors that are implicated in disease progression. For instance, research has indicated that derivatives of benzoimidazole can interfere with the activity of Janus kinases (JAKs), which are known to play a crucial role in inflammatory responses.

The synthesis of (3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoimidazole core, while protecting group strategies have been utilized to safeguard reactive sites during synthesis.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. Unlike many small molecules that struggle to cross biological membranes due to their hydrophobic nature, (3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine exhibits balanced lipophilicity and water solubility, which facilitates its absorption and distribution within the body.

In conclusion, (3,4-Dimethoxy-benzyl)-(1-methyl-1H-benzoimidazol-5-yl)-amine (CAS no. 364341-43-5) represents a promising candidate for further investigation in chemical biology and drug discovery. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new insights into disease mechanisms and target identification, compounds like this one will play a pivotal role in shaping the future of medicine.